Isonicotinic Acid Isonicotinic Acid Isonicotinic acid, also known as acid, isonicotinic or 4-carboxypyridine, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Isonicotinic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Isonicotinic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Isonicotinic acid is also a parent compound for other transformation products, including but not limited to, isoniazide, isonicotinamide, and 2-ethylisonicotinic acid.
Isonicotinic acid is a pyridinemonocarboxylic acid in which the carboxy group is at position 4 of the pyridine ring. It has a role as a human metabolite and an algal metabolite. It is a conjugate acid of an isonicotinate.
Heterocyclic acids that are derivatives of 4-pyridinecarboxylic acid (isonicotinic acid).
Brand Name: Vulcanchem
CAS No.: 55-22-1
VCID: VC0118717
InChI: InChI=1S/C6H5NO2/c8-6(9)5-1-3-7-4-2-5/h1-4H,(H,8,9)
SMILES: C1=CN=CC=C1C(=O)O
Molecular Formula: C₆H₅NO₂
Molecular Weight: 123.11 g/mol

Isonicotinic Acid

CAS No.: 55-22-1

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VCID: VC0118717

Molecular Formula: C₆H₅NO₂

Molecular Weight: 123.11 g/mol

Isonicotinic Acid - 55-22-1

CAS No. 55-22-1
Product Name Isonicotinic Acid
Molecular Formula C₆H₅NO₂
Molecular Weight 123.11 g/mol
IUPAC Name pyridine-4-carboxylic acid
Standard InChI InChI=1S/C6H5NO2/c8-6(9)5-1-3-7-4-2-5/h1-4H,(H,8,9)
Standard InChIKey TWBYWOBDOCUKOW-UHFFFAOYSA-N
SMILES C1=CN=CC=C1C(=O)O
Canonical SMILES C1=CN=CC=C1C(=O)O
Flash Point 250 °C
Melting Point 315.0 °C
170-173 °C
Physical Description WHITE CRYSTALLINE ODOURLESS POWDER.
Description Isonicotinic acid, also known as acid, isonicotinic or 4-carboxypyridine, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Isonicotinic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Isonicotinic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Isonicotinic acid is also a parent compound for other transformation products, including but not limited to, isoniazide, isonicotinamide, and 2-ethylisonicotinic acid.
Isonicotinic acid is a pyridinemonocarboxylic acid in which the carboxy group is at position 4 of the pyridine ring. It has a role as a human metabolite and an algal metabolite. It is a conjugate acid of an isonicotinate.
Heterocyclic acids that are derivatives of 4-pyridinecarboxylic acid (isonicotinic acid).
Solubility 0.04 M
Solubility in water, g/100ml at 20 °C: 12.5
Synonyms 4-Pyridinecarboxylic Acid; 4-Carboxypyridine; 4-Picolinic Acid; 4-Pyridylcarboxylic Acid; NSC 1483; p-Pyridinecarboxylic Acid; γ-Picolinic Acid; γ-Pyridinecarboxylic Acid
PubChem Compound 5922
Last Modified Nov 11 2021
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